7,7-Dimethyl-9-oxo-3-thia-7-azabicyclo[3.3.1]nonan-7-ium iodide

• CAS No.: 112470-87-8
• Molecular Formula: C9H16INOS
• Molecular Weight: 313.20 g/mol
• IUPAC Name: 7,7-dimethyl-3-thia-7-azoniabicyclo[3.3.1]nonan-9-one;iodide
• InChI: InChI=1S/C9H16NOS.HI/c1-10(2)3-7-5-12-6-8(4-10)9(7)11;/h7-8H,3-6H2,1-2H3;1H/q+1;/p-1
• InChI Key: AXWMMKJTLBNBHK-UHFFFAOYSA-M
• Canonical SMILES: C[N+]1(CC2CSCC(C1)C2=O)C.[I-]

Description

7,7-Dimethyl-9-oxo-3-thia-7-azabicyclo[3.3.1]nonan-7-ium iodide is a chemical compound known for its unique bicyclic structure. This compound is of interest in various fields of scientific research due to its potential biological activities and applications in synthetic chemistry.

Preparation Methods

The synthesis of 7,7-Dimethyl-9-oxo-3-thia-7-azabicyclo[3.3.1]nonan-7-ium iodide typically involves a double Mannich cyclization reaction. This process starts with tetrahydrothiopyran-4-one, which reacts with suitable alkoxyalkylamines and paraformaldehyde in acetous methanol . The reaction conditions are carefully controlled to ensure the formation of the desired bicyclic structure. Industrial production methods may involve scaling up this synthetic route with optimizations for yield and purity.

Chemical Reactions Analysis

7,7-Dimethyl-9-oxo-3-thia-7-azabicyclo[3.3.1]nonan-7-ium iodide undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form different oxidized derivatives.

Reduction: Reduction reactions using alkali metal hydride complexes can lead to the formation of stereoisomeric secondary alcohols.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups under suitable conditions.

Common reagents used in these reactions include oxidizing agents, reducing agents, and various nucleophiles. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

7,7-Dimethyl-9-oxo-3-thia-7-azabicyclo[3.3.1]nonan-7-ium iodide has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound has shown potential biological activities, including analgesic, antiarrhythmic, and antibacterial properties.

Medicine: Research is ongoing to explore its potential therapeutic applications.

Industry: It may be used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 7,7-Dimethyl-9-oxo-3-thia-7-azabicyclo[3.3.1]nonan-7-ium iodide involves its interaction with specific molecular targets and pathways. The exact molecular targets and pathways are still under investigation, but it is believed that the compound exerts its effects through modulation of certain biological processes.

Comparison with Similar Compounds

Similar compounds to 7,7-Dimethyl-9-oxo-3-thia-7-azabicyclo[3.3.1]nonan-7-ium iodide include other bicyclic structures such as 7-alkoxyalkyl-3-thia-7-azabicyclo[3.3.1]nonan-9-ones . These compounds share similar core structures but differ in their functional groups and specific biological activities. The uniqueness of this compound lies in its specific substitution pattern and the resulting biological properties.